Cas no 612047-16-2 (2-(4-methoxyphenyl)-1-(3-phenoxypropyl)-1H-1,3-benzodiazole)

• Product Name: 2-(4-methoxyphenyl)-1-(3-phenoxypropyl)-1H-1,3-benzodiazole
• CAS No: 612047-16-2
• MF: C₂₃H₂₂N₂O₂
• MW: 358.432985782623
• CID: 6595586
• PubChem ID: 4639914
• Update Time: 2024-01-03

2-(4-methoxyphenyl)-1-(3-phenoxypropyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-1-(3-phenoxypropyl)-1H-1,3-benzodiazole
• 2-(4-methoxyphenyl)-1-(3-phenoxypropyl)-1H-benzo[d]imidazole
• 1H-Benzimidazole, 2-(4-methoxyphenyl)-1-(3-phenoxypropyl)-
• EU-0080827
• 2-(4-methoxyphenyl)-1-(3-phenoxypropyl)benzimidazole
• AKOS001138708
• Z57171782
• 612047-16-2
• F1071-0195
• SR-01000506360-1
• SR-01000506360

• Inchi： 1S/C23H22N2O2/c1-26-19-14-12-18(13-15-19)23-24-21-10-5-6-11-22(21)25(23)16-7-17-27-20-8-3-2-4-9-20/h2-6,8-15H,7,16-17H2,1H3
• InChI Key： CNJGQXHBMWBADB-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2)N(CCCOC2=CC=CC=C2)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 358.168127949g/mol
• Monoisotopic Mass: 358.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 559.8±60.0 °C(Predicted)
• pka: 5.33±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles